N-(2-oxooxolan-3-yl)pentadecanamide
N-(2-oxooxolan-3-yl)pentadecanamide
N-pentadecanoyl-L-Homoserine lactone is a N-acyl-amino acid.
Brand Name:
Vulcanchem
CAS No.:
182359-66-6
VCID:
VC21314980
InChI:
InChI=1S/C19H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(21)20-17-15-16-23-19(17)22/h17H,2-16H2,1H3,(H,20,21)/t17-/m0/s1
SMILES:
CCCCCCCCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula:
C19H35NO3
Molecular Weight:
325.5 g/mol
N-(2-oxooxolan-3-yl)pentadecanamide
CAS No.: 182359-66-6
Cat. No.: VC21314980
Molecular Formula: C19H35NO3
Molecular Weight: 325.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-pentadecanoyl-L-Homoserine lactone is a N-acyl-amino acid. |
|---|---|
| CAS No. | 182359-66-6 |
| Molecular Formula | C19H35NO3 |
| Molecular Weight | 325.5 g/mol |
| IUPAC Name | N-[(3S)-2-oxooxolan-3-yl]pentadecanamide |
| Standard InChI | InChI=1S/C19H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18(21)20-17-15-16-23-19(17)22/h17H,2-16H2,1H3,(H,20,21)/t17-/m0/s1 |
| Standard InChI Key | UPSONEVYPXSPEI-KRWDZBQOSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCC(=O)N[C@H]1CCOC1=O |
| SMILES | CCCCCCCCCCCCCCC(=O)NC1CCOC1=O |
| Canonical SMILES | CCCCCCCCCCCCCCC(=O)NC1CCOC1=O |
| Appearance | Assay:≥98%A crystalline solid |
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